Cas no 61535-25-9 (Benzoic acid, 2-iodo-3-(phenylmethoxy)-)

• Product Name: Benzoic acid, 2-iodo-3-(phenylmethoxy)-
• CAS No: 61535-25-9
• MF: C₁₄H₁₁IO₃
• MW: 354.139816522598
• CID: 475887
• PubChem ID: 71394871
• Update Time: 2025-04-19

Benzoic acid, 2-iodo-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-iodo-3-(phenylmethoxy)-
• 2-iodo-3-phenylmethoxybenzoic acid
• 61535-25-9
• 3-(Benzyloxy)-2-iodobenzoic acid
• DTXSID50816537

• Inchi： 1S/C14H11IO3/c15-13-11(14(16)17)7-4-8-12(13)18-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,16,17)
• InChI Key： AZDQILWRMNRHGX-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=CC=CC=1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.97483
• Monoisotopic Mass: 353.97529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53